Cas no 2229143-13-7 (1-(4-bromo-2-fluoro-6-methoxyphenyl)piperazine)

• Product Name: 1-(4-bromo-2-fluoro-6-methoxyphenyl)piperazine
• CAS No: 2229143-13-7
• MF: C₁₁H₁₄BrFN₂O
• MW: 289.144065380096
• CID: 6228836
• PubChem ID: 165643122
• Update Time: 2025-08-05

1-(4-bromo-2-fluoro-6-methoxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluoro-6-methoxyphenyl)piperazine
• EN300-1924016
• 2229143-13-7

• Inchi： 1S/C11H14BrFN2O/c1-16-10-7-8(12)6-9(13)11(10)15-4-2-14-3-5-15/h6-7,14H,2-5H2,1H3
• InChI Key： GQFPXMVTBNQQQB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)N1CCNCC1)F

Computed Properties

• Exact Mass: 288.02735g/mol
• Monoisotopic Mass: 288.02735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(4-bromo-2-fluoro-6-methoxyphenyl)piperazine

1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Piperazine: A Comprehensive Overview

1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Piperazine, also known by its CAS number 2229143-13-7, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted phenyl group. The phenyl group is further substituted with bromine, fluorine, and methoxy groups at specific positions, contributing to its distinct chemical properties and biological activity.

The synthesis of 1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Piperazine involves a series of multi-step reactions, including nucleophilic substitution and aromatic substitution. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the yield and minimize by-products, making this compound more accessible for large-scale production.

In terms of applications, 1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Piperazine has shown promise in the development of novel drug candidates. Its structure allows for interactions with various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. Recent studies have highlighted its potential as a modulator of certain neurotransmitter systems, which could lead to new treatments for neurological disorders such as epilepsy and anxiety.

The pharmacokinetic properties of this compound have been extensively studied. Research indicates that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These characteristics are crucial for its potential use as an orally administered drug. Additionally, preliminary toxicity studies suggest that it has a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

One of the most exciting developments involving 1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Piperazine is its role in the design of heterocyclic compounds with enhanced bioavailability. By modifying the substituents on the phenyl ring, researchers have been able to fine-tune the compound's pharmacodynamic properties. For instance, the introduction of electron-withdrawing groups like bromine and fluorine has been shown to increase the compound's affinity for specific receptor sites.

The methoxy group on the phenyl ring plays a critical role in stabilizing the molecule's structure and enhancing its chemical reactivity. This group also contributes to the compound's ability to form hydrogen bonds, which is essential for its interaction with biological macromolecules. Recent computational studies have provided deeper insights into the molecular dynamics of this compound, further aiding in its optimization for therapeutic applications.

In conclusion, 1-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Piperazine represents a significant advancement in organic synthesis and drug discovery. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable tool in the development of novel pharmaceutical agents. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs and improving patient outcomes.